Cas no 88139-91-7 (5-Bromo-2-hydroxymethylpyridine)

5-Bromo-2-hydroxymethylpyridine structure

88139-91-7 structure

Product Name:5-Bromo-2-hydroxymethylpyridine

CAS No:88139-91-7

Molecular Formula:C₆H₆BrNO

Molecular Weight:188.02194070816

MDL:MFCD04035597

CID:61146

PubChem ID:87561522

5-Bromo-2-hydroxymethylpyridine Properties

Names and Identifiers

- 5-Bromo-2-hydroxymethylpyridine
- (5-Bromopyrid-2-yl)methanol
- 2-Hydroxymethyl-5-bromopyridine
- 5-Bromo-2-(hydroxymethyl)pyridine
- 5-Bromo-2-pyridinemethanol
- (5-BROMO-PYRIDIN-2-YL)-METHANOL
- (5-bromopyridin-2-yl)methanol
- 2-PYRIDINEMETHANOL, 5-BROMO-
- 5-BROMOPYRIDINE-2-METHANOL
- (5-bromo-2-pyridyl)methan-1-ol
- (5-Bromo-pyridin-2-yl)methanol (5-Bromo-2-hydroxymethylpyridine)
- (5-bromo-2-pyridyl)methanol
- zlchem 391
- PubChem7710
- PubChem12387
- 5-bromo-2-pyridine methanol
- KSC49
- 5-Bromo-2-pyridinemethanol (ACI)
- PB18645
- SCHEMBL506458
- FS-2167
- H5AM7UXN25
- B3492
- BCP32564
- 5-bromo-2-hydroxymethylpyridine, AldrichCPR
- BBL100859
- EN300-73884
- (5-Bromo-2-pyridyl)methanol;5-Bromo-2-hydroxymethylpyridine
- 5-Bromo-pyridin-2-yl-methanol
- STL554653
- HY-32837
- AKOS005255303
- (5-BROMO-2-PYRIDINYL)METHANOL
- UNII-H5AM7UXN25
- CS-D0982
- Z1065600752
- NS00125142
- (5-bromopyridin-2-yl)-methanol
- (5-Bromanylpyridin-2-yl)methanol
- SY002137
- DB-013611
- W-204002
- 5-bromo-2-hydroxymethyl pyridine
- MFCD04035597
- DTXSID40409417
- 88139-91-7
- MDL： MFCD04035597
- InChIKey： RUCZFWMEACWFER-UHFFFAOYSA-N
- Inchi： 1S/C6H6BrNO/c7-5-1-2-6(4-9)8-3-5/h1-3,9H,4H2
- SMILES： BrC1C=CC(CO)=NC=1
- BRN： 1447472

Computed Properties

Exact Mass: 186.96328g/mol
Surface Charge: 0
XLogP3: 0.7
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 1
Monoisotopic Mass: 186.96328g/mol
Monoisotopic Mass: 186.96328g/mol
Topological Polar Surface Area: 33.1Å²
Heavy Atom Count: 9
Complexity: 89.1
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1

Experimental Properties

LogP: 1.33640
PSA: 33.12000
Refractive Index: 1.599
Boiling Point: 120°C/0.06mmHg(lit.)
Melting Point: 59.0 to 63.0 deg-C
Flash Point: 0℃
Color/Form: Solid
Density: 1.7±0.1 g/cm3

5-Bromo-2-hydroxymethylpyridine Security Information

Safety Instruction： S22-S26-S36/37/39
Risk Phrases：R20/21/22; R36/37/38
Dangerous goods sign：
Hazard Statement： H302-H315-H319-H332-H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Storage Condition：Inert atmosphere,Room Temperature
Risk Phrases： R20/21/22;R36/37/38
Signal Word：Warning
HazardClass：IRRITANT

5-Bromo-2-hydroxymethylpyridine Customs Data

HS CODE：2933399090
Customs Data：

China Customs Code:
2933399090

Overview:

2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Bromo-2-hydroxymethylpyridine Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P0033TK-250mg	5-Bromo-2-hydroxymethylpyridine	88139-91-7	98%	250mg	$4.00	2025-02-19
A2B Chem LLC	AB44120-250mg	5-Bromo-2-hydroxymethylpyridine	88139-91-7	98%	250mg	$4.00	2024-04-19
Aaron	AR00341W-250mg	5-Bromo-2-hydroxymethylpyridine	88139-91-7	97%	250mg	$4.00	2025-01-21
abcr	AB469471-1 g	(5-Bromopyridin-2-yl)methanol, min. 95%; .	88139-91-7		1g	€74.40	2023-06-15
Alichem	A023022659-25g	5-Bromopyridine-2-methanol	88139-91-7	97%	25g	$166.77	2023-08-31
Apollo Scientific	OR13061-1g	5-Bromo-2-(hydroxymethyl)pyridine	88139-91-7		1g	£10.00	2024-05-24
AstaTech	21708-5/G	(5-BROMO-PYRIDIN-2-YL)-METHANOL	88139-91-7	97%	5g	$39	2023-09-18
Crysdot LLC	CD11035784-100g	5-Bromo-2-hydroxymethylpyridine	88139-91-7	98%	100g	$358	2024-07-19
Enamine	EN300-73884-0.05g	(5-bromopyridin-2-yl)methanol	88139-91-7	95%	0.05g	$19.0	2023-05-03
Frontier Specialty Chemicals	B10394-1 g	5-Bromo-2-(hydroxymethyl)pyridine	88139-91-7		1g	$ 16.00	2022-11-04

5-Bromo-2-hydroxymethylpyridine Synthesis

Synthetic Circuit 1

30766-11-1

88139-91-7

Reaction Conditions

1.1 Reagents: Triethylamine , Ethyl chloroformate Solvents: Tetrahydrofuran ; 0 °C
1.2 Reagents: Sodium borohydride Solvents: Water

Reference

Novel bisphosphonate inhibitors of the human farnesyl pyrophosphate synthase

De Schutter, Joris W.; et al, Bioorganic & Medicinal Chemistry Letters, 2010, 20(19), 5781-5786

Synthetic Circuit 2

31181-74-5

88139-91-7

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Methanol ; 1 h, rt

Reference

End-On and Side-On Peroxo Derivatives of Non-Heme Iron Complexes with Pentadentate Ligands: Models for Putative Intermediates in Biological Iron/Dioxygen Chemistry

Roelfes, Gerard; et al, Inorganic Chemistry, 2003, 42(8), 2639-2653

Synthetic Circuit 3

31181-64-3

88139-91-7

Reaction Conditions

1.1 Reagents: Trifluoroacetic anhydride ; rt; 0.5 h, rt; 0.5 h, reflux
1.2 Reagents: Sodium bicarbonate Solvents: Water ; pH 8, rt; overnight, rt

Reference

Synthesis of a Non-Heme Template for Attaching Four Peptides: An Approach to Artificial Iron(II)-Containing Peroxidases

van den Heuvel, Marco; et al, Journal of Organic Chemistry, 2004, 69(2), 250-262

Synthetic Circuit 4

31181-64-3

88139-91-7

Reaction Conditions

1.1 Reagents: Acetic anhydride ; 12 h, 90 °C
1.2 Reagents: Potassium hydroxide Solvents: Methanol ; 0 °C; 3 h, rt

Reference

Inhibition of 1-Deoxy-d-Xylulose-5-Phosphate Reductoisomerase by Lipophilic Phosphonates: SAR, QSAR, and Crystallographic Studies

Deng, Lisheng; et al, Journal of Medicinal Chemistry, 2011, 54(13), 4721-4734

Synthetic Circuit 5

3430-13-5

88139-91-7

Reaction Conditions

1.1 Reagents: m-Chloroperbenzoic acid Solvents: Chloroform ; 5 h, rt
1.2 Reagents: Sodium bicarbonate Solvents: Water
2.1 Reagents: Acetic anhydride ; 12 h, 90 °C
2.2 Reagents: Potassium hydroxide Solvents: Methanol ; 0 °C; 3 h, rt

Reference

Inhibition of 1-Deoxy-d-Xylulose-5-Phosphate Reductoisomerase by Lipophilic Phosphonates: SAR, QSAR, and Crystallographic Studies

Deng, Lisheng; et al, Journal of Medicinal Chemistry, 2011, 54(13), 4721-4734

Synthetic Circuit 6

624-28-2

88139-91-7

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Toluene
1.2 -
1.3 Reagents: Sodium borohydride

Reference

Selective monolithiation of 2,5-dibromopyridine with butyllithium

Wang, Xin; et al, Tetrahedron Letters, 2000, 41(22), 4335-4338

Synthetic Circuit 7

624-28-2

88139-91-7

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Toluene , Hexane ; -78 °C; 2 h, -78 °C
1.2 1 h, -78 °C; -78 °C → rt
1.3 Reagents: Ammonium chloride Solvents: Water ; rt
1.4 Reagents: Sodium borohydride Solvents: Methanol ; rt; 1 h, rt
1.5 Reagents: Hydrochloric acid Solvents: Water ; rt

Reference

Tetrameric Cyclic Double Helicates as a Scaffold for a Molecular Solomon Link

Beves, Jonathon E.; et al, Angewandte Chemie, 2013, 52(25), 6464-6467

Synthetic Circuit 8

31181-64-3

88139-91-7

Reaction Conditions

1.1 Solvents: Acetic anhydride ; overnight, 90 °C
1.2 Reagents: Sodium carbonate Solvents: Water ; neutralized
2.1 Reagents: Potassium carbonate Solvents: Methanol ; 1 h, rt

Reference

End-On and Side-On Peroxo Derivatives of Non-Heme Iron Complexes with Pentadentate Ligands: Models for Putative Intermediates in Biological Iron/Dioxygen Chemistry

Roelfes, Gerard; et al, Inorganic Chemistry, 2003, 42(8), 2639-2653

Synthetic Circuit 9

109-06-8

88139-91-7

Reaction Conditions

1.1 Reagents: Aluminum chloride , Bromine
1.2 Reagents: Hydrochloric acid
1.3 Reagents: Sodium bisulfite
2.1 Reagents: m-Chloroperbenzoic acid Solvents: Chloroform
3.1 Reagents: Trifluoroacetic anhydride
3.2 Reagents: Sodium bicarbonate Solvents: Water

Reference

Structure-activity relationships in the 2-arylcarbapenem series. Synthesis of 1-methyl-2-arylcarbapenems

Guthikonda, Ravindra Nath; et al, Journal of Medicinal Chemistry, 1987, 30(5), 871-80